N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-[3-(methylthio)phenyl]alaninamide

• IUPAC Name: 2-[(4-fluorophenyl)sulfonylamino]-N-(3-methylsulfanylphenyl)propanamide
• InChI: InChI=1S/C16H17FN2O3S2/c1-11(16(20)18-13-4-3-5-14(10-13)23-2)19-24(21,22)15-8-6-12(17)7-9-15/h3-11,19H,1-2H3,(H,18,20)
• InChI Key: FXUVKFCCGRPBHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC=C1)SC)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H17FN2O3S2
• Molecular Weight: 368.5 g/mol

Description

N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-[3-(methylthio)phenyl]alaninamide, commonly known as FMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential for use in cancer treatment. FMPA is a small molecule inhibitor that targets the enzyme methionine aminopeptidase 2 (MetAP2), which plays a crucial role in the growth and survival of cancer cells. In

Mechanism of Action

FMPA targets the enzyme N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-[3-(methylthio)phenyl]alaninamide, which is involved in the processing of newly synthesized proteins. By inhibiting N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-[3-(methylthio)phenyl]alaninamide, FMPA disrupts protein synthesis and induces apoptosis in cancer cells. FMPA has also been shown to inhibit angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.
Biochemical and Physiological Effects:
FMPA has been shown to have low toxicity in normal cells and tissues, making it a promising candidate for cancer treatment. FMPA has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases. In addition, FMPA has been shown to have an effect on lipid metabolism, which may be relevant in the treatment of metabolic disorders.

Advantages and Limitations for Lab Experiments

FMPA has several advantages for lab experiments, including its high potency and selectivity for N~2~-[(4-fluorophenyl)sulfonyl]-N~1~-[3-(methylthio)phenyl]alaninamide, its low toxicity in normal cells and tissues, and its ability to enhance the efficacy of chemotherapy drugs. However, FMPA has some limitations, including its poor solubility in aqueous solutions and its instability in the presence of light and air.

Future Directions

There are several future directions for the development of FMPA. One direction is the optimization of the synthesis method to improve yield and purity. Another direction is the development of formulations that improve the solubility and stability of FMPA. In addition, further studies are needed to investigate the potential of FMPA in the treatment of other diseases, such as Alzheimer's disease and tuberculosis. Finally, clinical trials are needed to evaluate the safety and efficacy of FMPA in cancer treatment.

Scientific Research Applications

FMPA has been extensively studied for its potential as an anticancer agent. Preclinical studies have shown that FMPA inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer. FMPA has also been shown to enhance the efficacy of chemotherapy drugs, such as paclitaxel and cisplatin, in cancer treatment. In addition, FMPA has been investigated for its potential use in the treatment of other diseases, such as Alzheimer's disease and tuberculosis.